Cas no 364339-59-3 (4-(benzyloxy)benzene-1-thiol)

• Product Name: 4-(benzyloxy)benzene-1-thiol
• CAS No: 364339-59-3
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• MDL: MFCD22370297
• CID: 5225692
• PubChem ID: 12087647
• Update Time: 2026-03-07

4-(benzyloxy)benzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-phenylmethoxybenzenethiol
• 4-(Benzyloxy)thiophenol
• 4-(benzyloxy)benzene-1-thiol

• MDL： MFCD22370297
• Inchi： 1S/C13H12OS/c15-13-8-6-12(7-9-13)14-10-11-4-2-1-3-5-11/h1-9,15H,10H2
• InChI Key： YPRTZLQGVTVHBN-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(OCC2=CC=CC=C2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 353.7±17.0 °C at 760 mmHg
• Flash Point: 167.7±20.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(benzyloxy)benzene-1-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-(benzyloxy)benzene-1-thiol

Comprehensive Overview of 4-(benzyloxy)benzene-1-thiol (CAS No. 364339-59-3): Properties, Applications, and Innovations

4-(Benzyloxy)benzene-1-thiol (CAS 364339-59-3) is a specialized aromatic thiol compound with a molecular formula of C₁₃H₁₂OS. This organosulfur derivative features a benzyl-protected hydroxyl group and a reactive thiol (-SH) moiety, making it valuable in organic synthesis, material science, and pharmaceutical research. Its unique structure enables applications in ligand design, polymer modification, and bioactive molecule development, aligning with current trends in sustainable chemistry and functional materials.

The compound's synthetic versatility is underscored by its role as a building block for heterocyclic compounds and metal-organic frameworks (MOFs). Researchers increasingly explore 364339-59-3 for surface functionalization in nanotechnology, particularly in gold nanoparticle (AuNP) conjugation—a hot topic in cancer diagnostics and sensor development. Recent studies highlight its potential in photoresponsive materials, responding to the growing demand for smart coatings and light-triggered drug delivery systems.

From a green chemistry perspective, 4-(benzyloxy)benzene-1-thiol has been investigated for atom-efficient reactions due to its ability to participate in thiol-ene click chemistry—a technique dominating searches for eco-friendly polymerization. Its low volatility compared to aliphatic thiols addresses workplace safety concerns, a frequently searched topic in industrial chemical handling forums. The benzyl group enhances stability during storage, a practical advantage for laboratory reagents.

Analytical characterization of CAS 364339-59-3 typically involves HPLC purity testing (≥97%) and FTIR spectroscopy to confirm the thiol absorption band at 2550 cm^-1. These quality control aspects resonate with QA/QC professionals searching for reference standards. The compound's melting point (78-82°C) and solubility profile (soluble in DMSO, THF) are critical parameters for process chemists optimizing reaction conditions.

Emerging applications leverage the compound's UV absorption properties (λ_max ~280 nm) for photolithography and OLED materials—key terms in electronic materials research. Patent analyses reveal growing interest in using 4-(benzyloxy)benzene-1-thiol derivatives for antioxidant formulations, connecting to consumer searches for stable cosmetic ingredients. Its radical scavenging potential is being explored in polymer stabilization, addressing degradation challenges in biodegradable plastics.

In medicinal chemistry, the scaffold serves as a precursor for thioether-containing drugs, with recent attention on kinase inhibitor development. This aligns with pharmaceutical industry searches for targeted therapy scaffolds. The compound's logP value (~3.2) makes it relevant for blood-brain barrier permeability studies, a trending topic in CNS drug discovery forums.

Supply chain data indicates rising global demand for 364339-59-3, particularly from contract research organizations (CROs) specializing in custom synthesis. Suppliers emphasize GMP-compatible synthesis routes to meet pharmaceutical grade requirements—a frequent procurement search term. Proper storage conditions (2-8°C under inert atmosphere) are emphasized in MSDS documentation, addressing safety queries from laboratory managers.

Future research directions may explore its catalytic applications in cross-coupling reactions, leveraging the thiol-metal interaction for Pd-free catalysis—an area gaining traction in precious metal reduction strategies. The compound's structural analogs are being screened for antimicrobial activity, responding to urgent needs for antibiotic alternatives.